Cas no 898770-76-8 (2,3-Dichloro-3'-pyrrolidinomethyl benzophenone)

• Product Name: 2,3-Dichloro-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-76-8
• MF: C₁₈H₁₇Cl₂NO
• MW: 334.239682912827
• MDL: MFCD03842046
• CID: 869384
• PubChem ID: 24724820
• Update Time: 2025-10-29

2,3-Dichloro-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,3-DICHLORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• 2,3,5-TRIBROMO-6-FLUOROPYRIDINE
• 2,3-DICHLORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• (2,3-Dichlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898770-76-8
• AKOS016020543
• MFCD03842046
• 2,3-DICHLORO-3'-PYRROLIDINOMETHYLBENZOPHENONE
• DTXSID80643217
• 2,3-Dichloro-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842046
• Inchi： 1S/C18H17Cl2NO/c19-16-8-4-7-15(17(16)20)18(22)14-6-3-5-13(11-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2
• InChI Key： ARDYNEROAUNCGD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC(=C1)CN1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 333.06900
• Monoisotopic Mass: 333.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 467.1°C at 760 mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.614
• PSA: 20.31000
• LogP: 4.75810

Additional information on 2,3-Dichloro-3'-pyrrolidinomethyl benzophenone

2,3-Dichloro-3'-pyrrolidinomethyl Benzophenone: A Comprehensive Overview

2,3-Dichloro-3'-pyrrolidinomethyl benzophenone, identified by the CAS number 898770-76-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzophenone backbone with a pyrrolidine ring and chlorine substituents. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable subject for research and potential applications.

The synthesis of 2,3-dichloro-3'-pyrrolidinomethyl benzophenone involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the reaction sequence. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for industrial applications.

The structural features of this compound make it highly versatile. The benzophenone moiety contributes to its aromatic stability, while the pyrrolidine ring introduces flexibility and potential for hydrogen bonding. The chlorine atoms at positions 2 and 3 further modulate the electronic properties of the molecule, making it suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, such as antiviral agents and anticancer drugs.

In terms of physical properties, 2,3-dichloro-3'-pyrrolidinomethyl benzophenone exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-visible absorption spectrum shows strong bands in the range of 250-300 nm, indicating its potential use in photonic applications. Researchers have also investigated its thermal stability under different conditions, revealing that it remains stable up to 200°C without decomposition.

The application of this compound extends beyond traditional organic synthesis. Recent findings suggest its utility in polymer chemistry as a building block for constructing advanced materials with tailored properties. For example, it has been used as a monomer in the synthesis of polyurethanes with improved mechanical strength and thermal resistance. Additionally, its ability to act as a ligand in metal coordination complexes has opened new avenues in catalysis and sensing technologies.

From an environmental perspective, understanding the fate and transport of CAS No. 898770-76-8 in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that it undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. Efforts are underway to develop bioremediation strategies to enhance its breakdown in contaminated environments.

In conclusion, 2,3-dichloro-3'-pyrrolidinomethyl benzophenone stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to both academic research and industrial innovations.